BE“GHE Foundational & Exploratory

Check Availability & Pricing

Propyl Palmitate: A Comprehensive Technical
Guide to its Physicochemical Properties

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Propyl palmitate
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Introduction

Propyl palmitate (CH3(CH2)14COOCH2CH2CH?s), the ester of palmitic acid and propanol, is a
key excipient in the pharmaceutical and cosmetic industries.[1] Its utility as an emollient,
solvent, and skin-conditioning agent is largely dictated by its physicochemical characteristics.[1]
This technical guide provides an in-depth analysis of the core physicochemical properties of
propyl palmitate, complete with detailed experimental protocols and visualizations to support
researchers and formulation scientists.

Physicochemical Properties

The fundamental physicochemical properties of propyl palmitate are summarized in the tables
below. These parameters are crucial for predicting its behavior in various formulation matrices.

Table 1: General and Physical Properties of Propyl
Palmitate
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Property Value Reference
CAS Number 2239-78-3 [2][3]
Molecular Formula C19H3802 [2]
Molecular Weight 298.5 g/mol [2]
Appearance White solid (est.) [4]

Odor Mild, fatty odor [1]

Table 2: Thermal and Density Properties of Propyl

Palmitate
Property Value Conditions Reference
Melting Point 20.00 - 21.00 °C 760.00 mm Hg [4]
Boiling Point 348.00 - 349.00 °C 760.00 mm Hg [4]
) 0.82700 - 0.83300
Density 25.00 °C [4]
g/cms3
Flash Point 167.22 °C TCC [4]

Table 3: Solubility and Partitioning Properties of Propyl

Palmitate

Property Value Conditions Reference
Solubility in Water 0.001172 mg/L (est.) 25°C [4]
Solubility in Organic )
Soluble in alcohol [4]
Solvents
logP (o/w) 8.428 (est.) [4]
Experimental Protocols
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Detailed methodologies for determining the key physicochemical properties of propyl

palmitate are provided below. These protocols are based on established methods for fatty acid

esters.

Determination of Melting Point

The melting point of propyl palmitate can be determined using the capillary method.

Apparatus:

Melting point apparatus (e.g., DigiMelt)
Capillary tubes (sealed at one end)
Spatula

Mortar and pestle (if sample needs to be powdered)

Procedure:

Ensure the propyl palmitate sample is dry and finely powdered.

Pack a small amount of the sample into the open end of a capillary tube to a height of 2-3
mm.

Compact the sample at the bottom of the tube by tapping or dropping it through a long glass
tube.

Place the capillary tube in the heating block of the melting point apparatus.
Heat the sample at a rate of 10-20 °C/min to get an approximate melting range.
Allow the apparatus to cool.

For a precise measurement, repeat the process with a fresh sample, heating at a slower rate
(1-2 °C/min) as the temperature approaches the approximate melting point.

Record the temperature at which the first liquid appears (onset) and the temperature at
which the entire sample becomes a clear liquid (completion). The range between these two
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temperatures is the melting point range.

Determination of Boiling Point

The boiling point of propyl palmitate can be determined using a microscale distillation or reflux
method.

Apparatus:

Small-scale distillation or reflux apparatus (e.g., Thiele tube)

Thermometer

Heating mantle or sand bath

Boiling chips

Procedure (Thiele Tube Method):

Fill a small test tube with approximately 0.5-1 mL of propyl palmitate.
e Add a boiling chip to the test tube.
« Invert a capillary tube (sealed at one end) and place it, open end down, into the test tube.

o Attach the test tube to a thermometer using a rubber band, ensuring the sample is level with
the thermometer bulb.

e Place the assembly in a Thiele tube filled with a high-boiling point liquid (e.g., mineral oil).
o Heat the side arm of the Thiele tube gently and evenly.

» Observe a steady stream of bubbles emerging from the capillary tube.

e Remove the heat and allow the apparatus to cool slowly.

e The boiling point is the temperature at which the liquid just begins to enter the capillary tube.

Determination of Density
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The density of liquid propyl palmitate (above its melting point) can be determined using a
pycnhometer or a digital density meter.

Apparatus:

Pycnometer (a glass flask with a precise volume)

Analytical balance

Water bath with temperature control

Thermometer

Procedure:
o Clean and dry the pycnometer thoroughly.
o Determine and record the mass of the empty pycnometer.

« Fill the pycnometer with distilled water and place it in a water bath set to a specific
temperature (e.g., 25 °C) until it reaches thermal equilibrium.

o Adjust the volume of the water to the pycnometer's calibration mark, dry the outside, and
record the mass.

o Empty and dry the pycnometer.

¢ Heat the propyl palmitate sample until it is completely liquid and has reached the desired
temperature in the water bath.

« Fill the pycnometer with the liquid propyl palmitate, allow it to reach thermal equilibrium in
the water bath, adjust the volume, dry the outside, and record the mass.

o Calculate the density using the following formula: Density of propyl palmitate = (mass of
propyl palmitate / mass of water) * density of water at the measurement temperature.

Determination of Solubility
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The shake-flask method is a common technique to determine the solubility of a compound in a
specific solvent.

Apparatus:

¢ Vials with screw caps

e Analytical balance

o Shaker or magnetic stirrer
o Centrifuge

o Analytical instrument for quantification (e.g., Gas Chromatography-Flame lonization
Detector, GC-FID)

Procedure:

e Add an excess amount of propyl palmitate to a vial containing a known volume of the
desired solvent (e.g., ethanol).

o Seal the vial and place it on a shaker or with a magnetic stirrer in a temperature-controlled
environment (e.g., 25 °C).

o Agitate the mixture for a sufficient time (e.g., 24-48 hours) to ensure equilibrium is reached.
» After equilibration, allow the vial to stand undisturbed to let the excess solid settle.

o Centrifuge the vial to further separate the undissolved solid.

o Carefully withdraw a known volume of the supernatant (the saturated solution).

 Dilute the supernatant with a known volume of the solvent.

e Quantify the concentration of propyl palmitate in the diluted solution using a calibrated
analytical method, such as GC-FID.

o Calculate the original solubility based on the dilution factor.
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Synthesis of Propyl Palmitate

Propyl palmitate is typically synthesized via Fischer esterification of palmitic acid with
propanol, using an acid catalyst.

Experimental Workflow for Propyl Palmitate Synthesis
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Click to download full resolution via product page
Caption: Workflow for the synthesis of propyl palmitate via Fischer esterification.

Application in Drug Delivery

Propyl palmitate is utilized in topical and transdermal drug delivery systems as a penetration
enhancer. It facilitates the transport of active pharmaceutical ingredients (APIs) through the
stratum corneum, the outermost layer of the skin.

Mechanism of Action as a Penetration Enhancer
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Caption: Mechanism of propyl palmitate as a skin penetration enhancer.

Conclusion

This technical guide provides a comprehensive overview of the physicochemical properties of
propyl palmitate, essential for its application in pharmaceutical and cosmetic formulations.
The detailed experimental protocols and workflow diagrams serve as a valuable resource for
researchers and professionals in drug development and formulation science. A thorough
understanding of these properties is critical for optimizing the performance and stability of
products containing propyl palmitate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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